Cas no 2287261-21-4 (2-(Phenylmethoxycarbonylamino)-2-[3-(4-propylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-(Phenylmethoxycarbonylamino)-2-[3-(4-propylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287261-21-4
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 6386862
• PubChem ID: 137945555
• Update Time: 2025-05-20

2-(Phenylmethoxycarbonylamino)-2-[3-(4-propylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Phenylmethoxycarbonylamino)-2-[3-(4-propylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2-{[(benzyloxy)carbonyl]amino}-2-[3-(4-propylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2287261-21-4
• EN300-6761580

• Inchi： 1S/C24H27NO4/c1-2-6-17-9-11-19(12-10-17)23-14-24(15-23,16-23)20(21(26)27)25-22(28)29-13-18-7-4-3-5-8-18/h3-5,7-12,20H,2,6,13-16H2,1H3,(H,25,28)(H,26,27)
• InChI Key： IYNUUCJTLWBFDF-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3C=CC(CCC)=CC=3)(C1)C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(Phenylmethoxycarbonylamino)-2-[3-(4-propylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-(Phenylmethoxycarbonylamino)-2-[3-(4-propylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid (CAS No: 2287261-21-4)

2-(Phenylmethoxycarbonylamino)-2-[3-(4-propylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, identified by its CAS number 2287261-21-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a variety of functional groups that make it a promising candidate for further exploration in drug discovery and development. The presence of both phenylmethoxycarbonylamino and bicyclo[1.1.1]pentanyl moieties suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

The bicyclo[1.1.1]pentanyl group, a tricyclic structure, is known for its unique conformational flexibility, which can be leveraged to enhance binding affinity and selectivity in drug design. This structural motif has been extensively studied for its role in stabilizing bioactive conformations and improving pharmacokinetic properties. In contrast, the phenylmethoxycarbonylamino group introduces a carboxamide moiety, which is frequently employed in medicinal chemistry for its ability to enhance solubility and metabolic stability. The combination of these features makes 2-(Phenylmethoxycarbonylamino)-2-[3-(4-propylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid a structurally intriguing compound with potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of CAS No: 2287261-21-4 have been analyzed using these tools to identify potential interactions with biological targets such as enzymes and receptors. Preliminary studies suggest that the compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The 4-propylphenyl substituent further contributes to the molecule's diversity, allowing for fine-tuning of its pharmacological properties through structural modifications.

The synthesis of 2-(Phenylmethoxycarbonylamino)-2-[3-(4-propylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic bond formations and stereocontrol to achieve the desired tricyclic core structure. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the complex framework efficiently. The successful preparation of this compound underscores the growing capabilities of synthetic chemists in creating highly functionalized molecules with precise architectural features.

In the context of drug discovery, the potential of CAS No: 2287261-21-4 lies in its ability to modulate biological pathways through selective interactions with target proteins. The carboxylic acid group at the end of the molecule provides a site for further derivatization, allowing researchers to explore different analogs with tailored properties. For instance, conjugation with bioactive peptides or nucleotides could enhance its therapeutic efficacy or improve delivery mechanisms. Such modifications are crucial for translating promising candidates into viable drug candidates.

The field of medicinal biology has seen remarkable progress in understanding the molecular basis of diseases and developing targeted therapies. Compounds like 2-(Phenylmethoxycarbonylamino)-2-[3-(4-propylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid exemplify the importance of structural diversity in drug design. By leveraging natural product-inspired scaffolds and functional group combinations, chemists can generate novel molecules with unique pharmacological profiles. This approach has led to the discovery of several drugs that have transformed clinical practice over the past decades.

As research continues to uncover new biological targets and mechanisms, compounds such as CAS No: 2287261-21-4 will play an increasingly important role in therapeutic development. The integration of high-throughput screening technologies with advanced computational methods allows for rapid assessment of large libraries of compounds, accelerating the identification of lead candidates for further optimization. The structural complexity of this molecule makes it an attractive candidate for such screens, where its unique properties may be exploited to discover new treatments for unmet medical needs.

The future prospects for 2-(Phenylmethoxycarbonylamino)-2-[3-(4-propylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid are bright, given its potential applications across multiple therapeutic areas. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties through structure-activity relationship studies (SAR). Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating this promising compound into effective therapies that improve patient outcomes.

In conclusion, CAS No: 2287261-21-4 represents a significant advancement in pharmaceutical chemistry, combining structural complexity with functional diversity to offer new opportunities for drug discovery and development. Its unique combination of moieties—such as the phenylmethoxycarbonylamino group and the tricyclic bicyclo[1.1.1]pentanyl core—makes it a structurally intriguing compound with potential therapeutic applications across various diseases.